Cas no 1806779-93-0 (3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1806779-93-0
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843527
• Update Time: 2025-10-23

3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)3-1-5(16(19)20)4(2-6(17)18)15-8(3)21-9(12,13)14/h1,7H,2H2,(H,17,18)
• InChI Key： QOKSGVJBFSYGGN-UHFFFAOYSA-N
• SMILES： FC(C1=C(N=C(CC(=O)O)C(=C1)[N+](=O)[O-])OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid

3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic Acid: A Comprehensive Overview

The compound 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid, also known by its CAS number 1806779-93-0, is a highly specialized organic compound with significant applications in the field of agricultural chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their potential in various industrial and pharmaceutical applications. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 3, a nitro group at position 5, a trifluoromethoxy group at position 2, and an acetic acid moiety at position 6. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in the development of herbicides. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy groups enhances the compound's ability to inhibit specific enzymatic pathways in plants, making it a promising candidate for use in agricultural settings. The acetic acid moiety further contributes to the compound's stability and solubility, which are critical factors for its effectiveness as a herbicide.

One of the most significant advancements in the study of this compound is its role in targeted weed control. Researchers have found that the compound exhibits selective activity against certain weed species, minimizing its impact on crops and beneficial plants. This selectivity is attributed to the precise arrangement of substituents on the pyridine ring, which allows for specific interactions with plant enzymes. Such findings have led to increased interest in this compound as a potential alternative to traditional herbicides, which often lack specificity and can harm non-target species.

The synthesis of 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid involves a multi-step process that requires precise control over reaction conditions. The starting material is typically a substituted pyridine derivative, which undergoes a series of functional group transformations to introduce the desired substituents. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving yield.

In terms of stability, this compound has shown remarkable resistance to degradation under standard environmental conditions. Studies have demonstrated that it remains stable in soil and water for extended periods, ensuring its efficacy as a herbicide over time. However, researchers are continuing to investigate its long-term environmental impact to ensure that it does not pose risks to ecosystems or human health.

The application of this compound in agriculture is not without challenges. One major concern is its potential for bioaccumulation in soil and water systems. While current data suggest that it does not accumulate significantly, further research is needed to confirm these findings and establish safe usage guidelines. Additionally, regulatory agencies are closely monitoring the development of this compound to ensure compliance with international safety standards.

In conclusion, 3-(Difluoromethyl)-5-nitro-2-(trifluoromethoxy)pyridine-6-acetic acid represents a cutting-edge advancement in agricultural chemistry. Its unique structure and properties make it a valuable tool for targeted weed control, while ongoing research continues to uncover new insights into its synthesis, stability, and environmental impact. As interest in sustainable agricultural practices grows, this compound stands out as a promising solution for modern farming challenges.